Cas no 142665-35-8 (1H-Purine-2,6-dione,3,7-dihydro-1,3-di-2-propenyl-8-[2-(3,4,5-trimethoxyphenyl)ethenyl]-, (E)-(9CI))

• Product Name: 1H-Purine-2,6-dione,3,7-dihydro-1,3-di-2-propenyl-8-[2-(3,4,5-trimethoxyphenyl)ethenyl]-, (E)-(9CI)
• CAS No: 142665-35-8
• MF: C₂₂H₂₄N₄O₅
• MW: 424.449765205383
• CID: 173426
• PubChem ID: 6448604
• Update Time: 2025-04-19

1H-Purine-2,6-dione,3,7-dihydro-1,3-di-2-propenyl-8-[2-(3,4,5-trimethoxyphenyl)ethenyl]-, (E)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,3,7-dihydro-1,3-di-2-propenyl-8-[2-(3,4,5-trimethoxyphenyl)ethenyl]-, (E)-(9CI)
• 1,3-bis(prop-2-enyl)-8-[(E)-2-(3,4,5-trimethoxyphenyl)ethenyl]-7H-purine-2,6-dione
• 1,3-di(prop-2-en-1-yl)-8-[(E)-2-(3,4,5-trimethoxyphenyl)ethenyl]-3,9-dihydro-1H-purine-2,6-dione
• 1H-purine-2,6-dione, 3,9-dihydro-1,3-di-2-propen-1-yl-8-[(E)-2-(3,4,5-trimethoxyphenyl)ethenyl]-
• SCHEMBL7730165
• BDBM50006715
• SCHEMBL7730161
• 142665-35-8
• 1,3-Diallyl-8-[2-(3,4,5-trimethoxy-phenyl)-vinyl]-3,7-dihydro-purine-2,6-dione
• CHEMBL308496
• (E)-1,3-Diallyl-8-(3,4,5-trimethoxystyryl)xanthine
• 1H-Purine-2,6-dione, 3,7-dihydro-1,3-di-2-propenyl-8-(2-(3,4,5-trimethoxyphenyl)ethenyl)-, (E)-

• Inchi： 1S/C22H24N4O5/c1-6-10-25-20-18(21(27)26(11-7-2)22(25)28)23-17(24-20)9-8-14-12-15(29-3)19(31-5)16(13-14)30-4/h6-9,12-13H,1-2,10-11H2,3-5H3,(H,23,24)/b9-8+
• InChI Key： LNFUGNKOYHGRML-CMDGGOBGSA-N
• SMILES： O=C1C2=C(N=C(/C=C/C3C=C(C(=C(C=3)OC)OC)OC)N2)N(CC=C)C(N1CC=C)=O

Computed Properties

• Exact Mass: 424.17482
• Monoisotopic Mass: 424.17467
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97
• XLogP3: 3.1

Experimental Properties

• Density: 1.261
• Boiling Point: 650°Cat760mmHg
• Flash Point: 346.9°C
• Refractive Index: 1.622
• PSA: 96.99